3-Cyclohexyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H20N4O2S
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 3-cyclohexyl-6-(3,5-dimethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H20N4O2S/c1-22-13-8-12(9-14(10-13)23-2)16-20-21-15(18-19-17(21)24-16)11-6-4-3-5-7-11/h8-11H,3-7H2,1-2H3
• InChI Key: UFPLFMALFJPJPB-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)C2=NN3C(=NN=C3S2)C4CCCCC4)OC

Description

3-Cyclohexyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as CPT, is a heterocyclic compound that has been extensively studied for its potential applications in biomedical research. This molecule is a member of the triazolothiadiazole family, which has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antibacterial effects.

Mechanism of Action

The mechanism of action of 3-Cyclohexyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but several studies have suggested that it acts by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. 3-Cyclohexyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole binds to the enzyme and prevents it from unwinding DNA, which leads to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
3-Cyclohexyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit a range of biochemical and physiological effects. In addition to its anticancer activity, 3-Cyclohexyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. 3-Cyclohexyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to have antibacterial effects against several bacterial strains, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Cyclohexyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent anticancer activity. 3-Cyclohexyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to be effective against a wide range of cancer cell lines, which makes it a valuable tool for cancer research. However, one of the limitations of using 3-Cyclohexyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 3-Cyclohexyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of new synthesis methods that can improve the yield and purity of 3-Cyclohexyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Another area of interest is the study of the pharmacokinetics and pharmacodynamics of 3-Cyclohexyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in vivo, which can provide valuable information for the development of new cancer therapies. Additionally, the potential applications of 3-Cyclohexyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in other areas, such as anti-inflammatory and antibacterial research, should be further explored.

Synthesis Methods

The synthesis of 3-Cyclohexyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in several studies. One of the most commonly used methods involves the reaction of 3,5-dimethoxybenzoyl chloride with cyclohexylamine to form the corresponding amide, which is then cyclized with thiosemicarbazide in the presence of triethylamine to give 3-Cyclohexyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Other methods involve the use of different starting materials and reagents, such as 3,5-dimethoxyphenylacetic acid and thiosemicarbazone derivatives.

Scientific Research Applications

3-Cyclohexyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in various biomedical research areas. One of the most promising applications is its use as an anticancer agent. Several studies have shown that 3-Cyclohexyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits potent cytotoxic effects against a wide range of cancer cell lines, including breast, lung, prostate, and colon cancer cells. 3-Cyclohexyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to induce cell cycle arrest and apoptosis in cancer cells, which makes it a promising candidate for cancer therapy.